Cas no 50657-31-3 ((3beta,22E)-ergosta-5,8,22-trien-3-ol)

• Product Name: (3beta,22E)-ergosta-5,8,22-trien-3-ol
• CAS No: 50657-31-3
• Molecular Formula: C₂₈H₄₄O
• Molecular Weight: 396.64836
• CID: 1572616

(3beta,22E)-ergosta-5,8,22-trien-3-ol Properties

Names and Identifiers

• (3beta,22E)-ergosta-5,8,22-trien-3-ol
• Ergosta-5,8,22-trien-3-ol, (3.beta.,22E)-
• Ergosta-5,8,22-trien-3-ol, (3beta,22E)-
• (22E,24R)-Ergosta-5,8,22-triene-3β-ol
• (3S,10S,13R,14R,17R)-17-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-10,13-dimethyl-2,3,4,7,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol

Computed Properties

• Exact Mass: 396.33942
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 396.339
• Heavy Atom Count: 29
• Complexity: 725
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• PSA: 20.23
• Refractive Index: 1.543
• Boiling Point: 499.9°C at 760 mmHg
• Flash Point: 215.8°C
• Density: 1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergostane steroids Ergosterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Ergosterols and derivatives